Cas no 1361708-65-7 (5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile
• CAS No: 1361708-65-7
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932196
• Update Time: 2025-06-29

5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-10-7(2-3-13)8(9(11)12)6(4-14)5-15-10/h5,9H,2,4,14H2,1H3
• InChI Key： DCTFMDWYYKDPPW-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C(=NC=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361708-65-7)

5-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1361708-65-7, represents a fascinating blend of structural complexity and functional diversity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile incorporates several key functional groups that contribute to its unique reactivity and potential applications. The presence of an aminomethyl group at the 5-position provides a nucleophilic site for further functionalization, while the difluoromethyl group at the 4-position introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the methoxypyridine core and the acetonitrile moiety at the 3-position enhance its solubility and stability, making it suitable for various synthetic pathways.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The combination of these functional groups in 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile positions it as a promising candidate for further exploration in drug discovery. Specifically, the amine functionality can be utilized to form amide or urea linkages, which are common motifs in many active pharmaceutical ingredients (APIs). The difluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity, making it a desirable feature in medicinal chemistry.

The methoxypyridine ring is another critical component of this compound, as it can serve as a scaffold for designing molecules with specific biological activities. Pyridine derivatives have been extensively studied due to their broad range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating various substituents into the pyridine ring, researchers can fine-tune the pharmacological profile of their compounds.

The acetonitrile group at the 3-position not only contributes to the overall solubility of the molecule but also provides a site for further derivatization. Acetonitrile is a common solvent in organic synthesis and can be easily removed or modified through various chemical reactions, making it a versatile handle for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to more efficiently screen and design novel compounds like 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile. By leveraging machine learning algorithms and molecular modeling techniques, scientists can predict the biological activity and optimize the structure of their compounds before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

In addition to its potential applications in drug discovery, 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile may also find utility in other areas of chemical research. For instance, its unique structural features make it an interesting candidate for studying transition-metal-catalyzed reactions and developing new synthetic methodologies. The presence of multiple reactive sites allows chemists to explore various coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, which are essential for constructing complex organic molecules.

The compound's stability under various reaction conditions also makes it a valuable tool for studying reaction mechanisms and developing new catalytic systems. By carefully controlling reaction parameters such as temperature, solvent choice, and catalyst loading, researchers can gain insights into how different functional groups interact during chemical transformations.

The synthesis of 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile involves several key steps that highlight its complexity and synthetic challenge. The introduction of the amine functionality requires careful control to avoid unwanted side reactions, while the incorporation of the difluoromethyl group necessitates specialized reagents and conditions. Nevertheless, recent advances in synthetic chemistry have made it possible to achieve these transformations with high efficiency and selectivity.

The methoxypyridine core is typically introduced early in the synthesis to establish the basic framework of the molecule. Subsequent functionalization at other positions can then be carried out using well-established methods. The acetonitrile group is often introduced as a protecting group that can be later removed under mild conditions without affecting other parts of the molecule.

In conclusion, 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361708-65-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive candidate for further exploration in drug discovery, while its stability and reactivity also make it valuable for developing new synthetic methodologies. As computational chemistry continues to advance, researchers will be able to more efficiently harness the potential of this compound and related derivatives to develop novel bioactive molecules.